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Compound of Interest

Compound Name: Ophioglonol

Cat. No.: B1249540

This document provides essential safety and logistical information for the handling and disposal
of Ophioglonol, a hydroxy homoflavonoid.[1] Given its potential biological activity and
classification as a research chemical, it must be treated as hazardous waste unless
comprehensive toxicological data becomes available to prove otherwise.

Ophioglonol Safety & Physicochemical Data

All personnel must review this information before handling Ophioglonol. This data is compiled
from publicly available chemical databases.
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Property

Value

Source

IUPAC Name

2-(3,4-dihydroxyphenyl)-5,7-
dihydroxy-3-
(hydroxymethyl)chromen-4-
one

PubChem[1]

Molecular Formula

C16H1207

PubChem[1]

Molecular Weight

316.26 g/mol

PubChem[1]

Appearance

Assumed to be a solid (typical

for flavonoids)

N/A

Solubility

Expected to be soluble in
organic solvents like DMSO,
ethanol, and methanol;

sparingly soluble in water.

N/A

Toxicity Data

Not well-established. Treat as
potentially cytotoxic and
harmful if swallowed, inhaled,

or absorbed through the skin.

[3]

N/A

Reactivity

Stable under normal laboratory

conditions. Incompatible with

strong oxidizing agents.[4]

N/A

Immediate Safety and Handling Protocol

Personal Protective Equipment (PPE): Before handling Ophioglonol in any form (solid or in

solution), the following PPE is mandatory:

e Gloves: Nitrile gloves (double-gloving is recommended).

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash

goggles.

o Lab Coat: A buttoned lab coat must be worn.
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» Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
ventilated enclosure, a NIOSH-approved N95 respirator is required.

Engineering Controls:

» All weighing and initial dilutions of solid Ophioglonol must be performed in a certified
chemical fume hood or a powder containment hood to prevent inhalation of fine particulates.

e Work surfaces should be covered with absorbent, plastic-backed paper to contain spills.

Step-by-Step Waste Disposal Procedure

Ophioglonol waste must be segregated into different streams based on its physical and
chemical form. All waste containers must be properly labeled, kept closed except when adding
waste, and stored in a designated Satellite Accumulation Area (SAA).[4][5]

Step 1: Waste Segregation and Containerization
e Solid Ophioglonol Waste:

o Container: Place pure, unused Ophioglonol or grossly contaminated solids into a
securely sealed, chemically compatible container (e.g., the original manufacturer's
container or a new, clean polyethylene jar).[6][7]

o Labeling: Affix a "Hazardous Waste" label. List "Ophioglonol" and its CAS number
(850894-19-8) as the contents.[1]

o Contaminated Lab Supplies (Solid Waste):

o Container: This includes gloves, weigh boats, pipette tips, and absorbent paper. Double-
bag this waste in clear plastic bags.[6] The outer bag must have a "Hazardous Waste"
label.

o Labeling: List contents as "Debris contaminated with Ophioglonol (CAS: 850894-19-8)."

e Liquid Ophioglonol Waste (Non-Halogenated):
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o Container: For solutions of Ophioglonol in solvents like ethanol, methanol, or DMSO. Use
a designated, shatter-resistant waste container with a screw-on cap. Do not mix with
halogenated solvent waste.

o Labeling: Affix a "Hazardous Waste" label. List all chemical constituents with their
approximate percentages (e.g., "Ophioglonol (~1%), Methanol (99%)").

e Aqueous Ophioglonol Waste:
o Container: Collect in a separate, clearly labeled aqueous waste container.

o Disposal: Do not dispose of aqueous solutions containing Ophioglonol down the drain.[8]
Treat as hazardous chemical waste.

o Labeling: Affix a "Hazardous Waste" label and list all components.
e "Sharps" Waste:

o Container: Needles, syringes, or contaminated broken glass must be placed in a
designated sharps container.

o Labeling: The container must be labeled "Sharps" and "Hazardous Waste," listing
"Contaminated with Ophioglonol.”

Step 2: Storage in Satellite Accumulation Area (SAA)

o Store all waste containers in a designated SAA, which must be at or near the point of
generation.[4]

o Ensure secondary containment is used to capture any potential leaks, especially for liquid
waste.[6] The secondary container must be able to hold 110% of the volume of the largest
primary container.[6]

e Segregate incompatible waste types (e.g., keep Ophioglonol waste away from strong
oxidizers).[4]

Step 3: Arranging for Disposal
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e Once a waste container is full or has been accumulating for the maximum allowed time (e.qg.,
90 days), request a pickup from your institution's Environmental Health & Safety (EHS)
department.[6]

» Do not overfill containers; leave at least 10% headspace for expansion.[7]

Experimental Protocol: Decontamination of Non-
Disposable Equipment

This protocol details the procedure for decontaminating surfaces and non-disposable
equipment (e.g., glassware, stir bars) that have come into contact with Ophioglonol. Since no
single agent is known to deactivate all cytotoxic drugs, this procedure focuses on a robust
cleaning method to physically remove the compound.[9]

Materials:

Detergent solution (e.g., 1% Alconox or equivalent)

70% Ethanol or Isopropanol

Deionized Water

Three separate wash bins

Personal Protective Equipment (PPE) as specified above
Procedure:

e Pre-cleaning: Carefully wipe the surface or item with a disposable wipe soaked in 70%
ethanol to remove gross contamination. Dispose of the wipe as contaminated solid waste.

» First Wash (Detergent): Submerge the item in the first wash bin containing the detergent
solution. Scrub thoroughly to ensure all surfaces are cleaned. This step physically removes
the contaminant.[10]

e Second Wash (Water Rinse): Transfer the item to the second bin containing deionized water.
Rinse thoroughly to remove any residual detergent and suspended Ophioglonol.
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» Third Wash (Solvent Rinse): Transfer the item to the third bin containing 70% ethanol or
isopropanol. This final rinse helps to remove any remaining trace amounts of the compound
that are more soluble in alcohol.

e Drying: Allow the equipment to air dry completely in a designated clean area or in a drying
oven.

o Waste Management: The rinsate from all three wash bins must be collected and disposed of
as liquid hazardous waste (aqueous or solvent, as appropriate). Do not pour it down the
drain.

Ophioglonol Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ophioglonol waste.
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Caption: Workflow for the segregation and disposal of Ophioglonol hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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